3-chloro-4-methoxy-N-2-naphthylbenzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-naphthalen-2-ylbenzenesulfonamide
• InChI: InChI=1S/C17H14ClNO3S/c1-22-17-9-8-15(11-16(17)18)23(20,21)19-14-7-6-12-4-2-3-5-13(12)10-14/h2-11,19H,1H3
• InChI Key: HGUSAWBJOAZBST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=CC=CC=C3C=C2)Cl
• Molecular Formula: C17H14ClNO3S
• Molecular Weight: 347.8 g/mol

Description

Sulfonamides are a class of organic compounds widely studied for their diverse applications, including their role in medicinal chemistry due to their antibacterial properties. The specific compound, "3-chloro-4-methoxy-N-2-naphthylbenzenesulfonamide," is an example of a sulfonamide derivative with potential for various chemical and biological applications due to its unique structural features.

Synthesis Analysis

The synthesis of similar sulfonamide compounds typically involves the chlorination of aromatic substrates, where a chlorinating reagent like N-chloro-N-methoxybenzenesulfonamide can be utilized to introduce chlorine atoms into the molecule (Pu et al., 2016). This process can result in chlorinated products with good to high yields, demonstrating the effectiveness of such reagents in the synthesis of chlorinated sulfonamides.

Molecular Structure Analysis

The molecular structure of sulfonamides, including the specific chloro-methoxy-naphthylbenzenesulfonamide derivatives, often involves complex interactions that influence their chemical behavior. For instance, the crystal structures of related compounds show supramolecular architectures controlled by interactions like C—H⋯π and C—H⋯O, leading to two-dimensional or three-dimensional architectures (Rodrigues et al., 2015).

Scientific Research Applications

Environmental Science and Biodegradation

Studies on related compounds, such as chlorinated parabens and polychlorinated naphthalenes, provide insight into the environmental fate, behavior, and potential biodegradation pathways of chloro- and methoxy-substituted compounds. These studies emphasize the importance of understanding the environmental impact and degradation mechanisms of chemical compounds released into aquatic environments, potentially guiding research on the environmental applications of 3-chloro-4-methoxy-N-2-naphthylbenzenesulfonamide for pollution monitoring or bioremediation efforts (Haman et al., 2015) (Domingo, 2004).

Pharmaceutical and Medicinal Chemistry

Compounds with similar functional groups have been investigated for various pharmaceutical applications, such as antimicrobial, anti-inflammatory, and neuroprotective effects. The research on methoxychlor as an environmental estrogen model highlights the importance of understanding the biological activity and potential health impacts of synthetic compounds, suggesting avenues for exploring the bioactivity of 3-chloro-4-methoxy-N-2-naphthylbenzenesulfonamide in medicinal chemistry (Cummings, 1997).

Materials Science and Engineering

The synthesis and characterization of novel cyclic compounds containing similar sulfonamide groups underline the versatility of these chemical moieties in creating new materials with potential applications in electronics, photonics, and nanotechnology. Such research underscores the potential for 3-chloro-4-methoxy-N-2-naphthylbenzenesulfonamide to contribute to the development of advanced materials with unique properties (Kaneda, 2020).